1'-(2-(1H-indol-1-yl)acetyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one

• IUPAC Name: 1'-(2-indol-1-ylacetyl)spiro[2-benzofuran-3,3'-piperidine]-1-one
• InChI: InChI=1S/C22H20N2O3/c25-20(14-23-13-10-16-6-1-4-9-19(16)23)24-12-5-11-22(15-24)18-8-3-2-7-17(18)21(26)27-22/h1-4,6-10,13H,5,11-12,14-15H2
• InChI Key: LBXHHPWTHRGLLH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CN(C1)C(=O)CN3C=CC4=CC=CC=C43)C5=CC=CC=C5C(=O)O2
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

Indole is a significant heterocyclic system in natural products and drugs. It is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of indole derivatives has long been a topic of fundamental interest to organic and medicinal chemists. Indole derivatives display a wide range of biological activities which is exemplified by tryptophan, an amino acid; serotonin and melatonin, hormones; indomethacin, the anti-inflammatory drug; LSD, the psychotropic drug and vinblastine, an anti-tumor agent.

Molecular Structure Analysis

Indole is also known as benzopyrrole which contains benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature. Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Chemical Reactions Analysis

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. which created interest among researchers to synthesize a variety of indole derivatives.

Physical And Chemical Properties Analysis

Indole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Photophysical Applications

Spirocyclic compounds often exhibit interesting photophysical properties. This derivative’s spiro linkage could lead to fluorescence or phosphorescence behavior. Researchers might explore its use in sensors, imaging agents, or optoelectronic devices.

• Heravi, M. M., Amiri, Z., Kafshdarzadeh, K., & Zadsirjan, V. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances

Mechanism of Action

Target of Action

The compound, also known as 1’-[2-(1H-indol-1-yl)acetyl]-3H-spiro[2-benzofuran-1,3’-piperidine]-3-one, is an indole derivative . Indole derivatives are known to bind with high affinity to multiple receptors , which suggests that this compound may have multiple targets.

Mode of Action

Indole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular function

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that this compound could potentially affect a variety of biochemical pathways.

Pharmacokinetics

The presence of a prenyl chain in some indole derivatives makes these compounds more lipophilic, which plays an important role in their antioxidant activity

Result of Action

Given the wide range of biological activities associated with indole derivatives , it is likely that this compound could have a variety of effects at the molecular and cellular level.

Safety and Hazards

The safety and hazards of indole derivatives can vary widely depending on their specific structures and functional groups. Some indole derivatives are used in medications and have been thoroughly tested for safety, while others may be harmful or toxic.

Future Directions

From the literature, it is revealed that indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. Therefore, the development of new indole derivatives and the exploration of their properties and applications is a promising direction for future research.